Cas no 2229230-62-8 (2-methyl-3-(piperidin-3-yl)methyl-2H-indazole)

• Product Name: 2-methyl-3-(piperidin-3-yl)methyl-2H-indazole
• CAS No: 2229230-62-8
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 5968595
• PubChem ID: 165690911
• Update Time: 2025-07-01

2-methyl-3-(piperidin-3-yl)methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(piperidin-3-yl)methyl-2H-indazole
• 2-methyl-3-[(piperidin-3-yl)methyl]-2H-indazole
• EN300-1803369
• 2229230-62-8

• Inchi： 1S/C14H19N3/c1-17-14(9-11-5-4-8-15-10-11)12-6-2-3-7-13(12)16-17/h2-3,6-7,11,15H,4-5,8-10H2,1H3
• InChI Key： VTCPXXSQLAFQAF-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2=C3C=CC=CC3=NN2C)C1

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-methyl-3-(piperidin-3-yl)methyl-2H-indazole

Comprehensive Overview of 2-methyl-3-(piperidin-3-yl)methyl-2H-indazole (CAS No. 2229230-62-8)

The compound 2-methyl-3-(piperidin-3-yl)methyl-2H-indazole (CAS No. 2229230-62-8) is a specialized heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structural features, combining an indazole core with a piperidine moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given the prevalence of piperidine-containing compounds in neuroactive drugs.

In recent years, the demand for novel indazole derivatives has surged, driven by their diverse biological activities. The 2-methyl-3-(piperidin-3-yl)methyl-2H-indazole structure is no exception, with studies exploring its interactions with receptors such as serotonin and dopamine transporters. This aligns with current trends in mental health research, where compounds targeting neurotransmitter systems are highly sought after. Keywords like "indazole-based therapeutics" and "piperidine CNS drugs" frequently appear in scientific literature and search queries, reflecting the compound's relevance.

The synthetic route for CAS No. 2229230-62-8 typically involves multi-step organic transformations, including alkylation and cyclization reactions. Analytical techniques such as NMR spectroscopy and mass spectrometry are crucial for verifying its purity and structural integrity. These methods ensure compliance with regulatory standards for research-grade compounds, addressing common concerns about quality control in pharmaceutical development.

From a commercial perspective, 2-methyl-3-(piperidin-3-yl)methyl-2H-indazole is primarily supplied to academic institutions and biotech companies engaged in drug discovery. Its applications extend to high-throughput screening assays and structure-activity relationship (SAR) studies. The growing interest in personalized medicine has further amplified the need for such tailored molecular entities, as evidenced by search trends for "custom indazole synthesis" and "small molecule CNS candidates".

Ongoing research into CAS No. 2229230-62-8 also explores its physicochemical properties, including solubility and metabolic stability—key factors in drug design. Computational chemistry approaches, such as molecular docking simulations, are increasingly employed to predict its binding affinities. This interdisciplinary methodology resonates with modern pharmaceutical workflows, where AI-assisted drug discovery tools are gaining traction.

Safety profiles of 2-methyl-3-(piperidin-3-yl)methyl-2H-indazole remain under investigation, with preliminary data suggesting manageable toxicity thresholds in vitro. Such findings are critical for researchers querying "indazole derivative safety data" or "piperidine compound handling protocols". Proper storage conditions typically recommend protection from light and moisture to maintain compound stability over time.

The intellectual property landscape surrounding this compound includes several patents covering its synthetic methods and therapeutic uses. This legal dimension often surfaces in searches related to "indazole patent status" or "novel heterocycle licensing", highlighting the commercial viability of such chemical entities. Academic collaborations with pharmaceutical firms frequently center around these proprietary molecules.

Looking ahead, CAS No. 2229230-62-8 represents a compelling case study in fragment-based drug design. Its modular structure allows for systematic modifications, addressing current challenges in optimizing bioavailability and target selectivity. These aspects directly respond to frequent queries about "improving drug-like properties" and "scaffold hopping strategies" in medicinal chemistry forums.

Environmental considerations for 2-methyl-3-(piperidin-3-yl)methyl-2H-indazole production emphasize green chemistry principles, with researchers investigating catalytic methods to reduce waste. This sustainability angle aligns with growing industry focus on "eco-friendly synthetic routes", a hot topic in both academic publications and industrial white papers.

In analytical applications, advanced techniques like LC-MS/MS enable precise quantification of this compound in complex matrices. Such capabilities answer frequent technical questions about "trace analysis of heterocycles" and "method validation for indazoles", demonstrating the compound's role in developing sensitive detection protocols.

The global market for indazole-containing compounds shows steady growth, with CAS No. 2229230-62-8 positioned as a valuable building block. Market analysts tracking "specialty chemicals demand" or "pharmaceutical intermediates outlook" often cite such molecules as indicators of sector trends. Regional variations in research focus further influence its commercial trajectory.

Educational resources increasingly feature 2-methyl-3-(piperidin-3-yl)methyl-2H-indazole as an example of rational drug design, particularly in courses covering heterocyclic chemistry and medicinal chemistry principles. This academic visibility contributes to its recognition among emerging researchers searching for "case studies in lead optimization".

Technological advancements in automation have streamlined the synthesis of complex molecules like CAS No. 2229230-62-8, addressing common queries about "high-yield indazole preparation". Continuous flow chemistry approaches represent one such innovation, reducing reaction times while improving reproducibility—a frequent pain point in organic synthesis.

Cross-disciplinary applications of this compound extend to materials science, where its aromatic system shows potential in organic electronic applications. This unexpected utility responds to growing interest in "multifunctional molecular building blocks", showcasing the versatility of well-designed heterocyclic systems beyond traditional pharmaceutical uses.